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Compound of Interest

Compound Name: Ethyl 2-(3-fluorophenyl)acetate

Cat. No.: B1589029

An In-depth Technical Guide to Ethyl 2-(3-fluorophenyl)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 2-(3-fluorophenyl)acetate, a key intermediate in pharmaceutical and
chemical synthesis. The document details its characteristics, reactivity, and relevant
experimental protocols, presented in a format tailored for scientific and research applications.

Core Physical and Chemical Properties

Ethyl 2-(3-fluorophenyl)acetate is a fluorinated aromatic ester. The presence of the fluorine
atom at the meta position of the phenyl ring influences its electronic properties and reactivity.[1]
Its physical state at room temperature is a liquid.[2][3]

Table 1: Physical and Chemical Data of Ethyl 2-(3-fluorophenyl)acetate
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Property Value Source(s)
Molecular Formula C10H11FO2 [2][4]
Molecular Weight 182.19 g/mol [4]

CAS Number 587-47-3 [31[5114]
Appearance Liquid [3]

. . 126-129 °C at 28 Torr223.97
Boiling Point [51[4]
°C at 760 mmHg

Density 1.118 + 0.06 g/cm? (Predicted) [5]

Store in a dry, sealed container
Storage [5]
at room temperature.

Chemical Reactivity and Stability

Aromatic esters are known for their relative stability, a property conferred by the delocalized
electron density of the benzene ring.[6] Fluorination can further enhance oxidative stability.[7]
The primary reactions involving Ethyl 2-(3-fluorophenyl)acetate are centered around its ester
functional group.

o Hydrolysis: In the presence of an acid or base catalyst, the ester can be hydrolyzed back to
its parent carboxylic acid, 3-fluorophenylacetic acid, and ethanol.[8] The rate of hydrolysis
can be influenced by pH.[9]

o Transesterification: The ethyl group of the ester can be exchanged with another alcohol
moiety in a process known as transesterification, allowing for the synthesis of different esters
of 3-fluorophenylacetic acid.[8]

e Amidation: The compound can react with amines to form the corresponding amides, a
common reaction in the synthesis of more complex molecules.[1]
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Chemical Reactivity of Ethyl 2-(3-fluorophenyl)acetate
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Synthesis Workflow: Fischer Esterification

Combine 3-Fluorophenylacetic Acid,
Ethanol, and H2SOa catalyst
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Experimental Workflow for GC-MS Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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